Cas no 36092-45-2 (2-Benzylpentanedioic acid)

• Product Name: 2-Benzylpentanedioic acid
• CAS No: 36092-45-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 2198880
• Update Time: 2023-08-07

2-Benzylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzylpentanedioic acid
• 2-Benzyl-pentanedioic acid
• 2-benzyl-glutaric acid
• NSC174209
• BDBM50121917
• 2-Benzylpentanedioic acid

• Inchi： 1S/C12H14O4/c13-11(14)7-6-10(12(15)16)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)(H,15,16)
• InChI Key： GUUZXORJVABSSF-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Topological Polar Surface Area: 74.6